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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((2-Cyclohexylethyl)amino)adenosine is a chemical compound that acts as an agonist for
adenosine receptors. Adenosine receptors are a class of G protein-coupled receptors (GPCRS)
that play crucial roles in a variety of physiological processes, including cardiovascular function,
neurotransmission, and inflammation.[1][2][3] This document provides detailed application
notes on the mechanism of action of this compound, particularly its effects on the adenosine
A2A receptor, and comprehensive protocols for its experimental evaluation.

Mechanism of Action: Adenosine A2A Receptor
Agonism

2-((2-Cyclohexylethyl)amino)adenosine primarily functions as an agonist at adenosine
receptors. The adenosine A2A receptor subtype is coupled to a stimulatory G protein (Gs).[4]
Upon agonist binding, the Gs protein is activated, which in turn stimulates adenylyl cyclase.[5]
[6] This enzyme catalyzes the conversion of ATP to cyclic AMP (cCAMP), leading to an increase
in intracellular cAMP levels.[5][6][7] The elevated cAMP then activates Protein Kinase A (PKA),
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which phosphorylates various downstream target proteins, resulting in a cellular response.[5][6]
This signaling cascade is pivotal in mediating the physiological effects of A2A receptor
activation, such as vasodilation and modulation of immune responses.[8]

Signaling Pathway Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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